N-(2,5-dimethoxyphenyl)-2-((5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[[5-(1-ethyl-2-oxopyridin-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H23N5O4S/c1-5-25-10-6-7-14(19(25)27)18-22-23-20(24(18)2)30-12-17(26)21-15-11-13(28-3)8-9-16(15)29-4/h6-11H,5,12H2,1-4H3,(H,21,26)
• InChI Key: IKPFFJCBINXZJM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC=C(C1=O)C2=NN=C(N2C)SCC(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C20H23N5O4S
• Molecular Weight: 429.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H23N5O4S and its molecular weight is 429.5. The purity is usually 95%.
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Scientific Research Applications

Mn(III)/Cu(II)-Mediated Oxidative Radical Cyclization

The compound N-[2-(3,4-dimethoxyphenyl)ethyl]-alpha-(methylthio)acetamide, a structural relative of the query compound, was utilized in a study exploring Mn(III)/Cu(II)-mediated oxidative radical cyclization leading to erythrinanes. The study highlighted the essential role of a methylthio group in effecting the formation of erythrinane derivatives and the application of this method in the formal synthesis of naturally occurring Erythrina alkaloids (Shiho Chikaoka et al., 2003).

Antitumor Activity and Molecular Docking

3-Benzyl-substituted-4(3H)-quinazolinones, structurally similar to the query compound, were synthesized and assessed for in vitro antitumor activity. The study demonstrated broad-spectrum antitumor activity for certain compounds and utilized molecular docking to illustrate binding modes, indicating a potential for the development of novel antitumor agents (Ibrahim A. Al-Suwaidan et al., 2016).

Synthesis and Assessment of Innovative Heterocycles

The synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety were explored, with compounds showing potential as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This illustrates the compound's utility in the synthesis of bioactive heterocycles with potential agricultural applications (A. Fadda et al., 2017).